Cas no 90607-55-9 (4,6-Dimethoxypicolinohydrazide)

• Product Name: 4,6-Dimethoxypicolinohydrazide
• CAS No: 90607-55-9
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 4815916
• Update Time: 2025-06-08

4,6-Dimethoxypicolinohydrazide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxypicolinohydrazide

• Inchi： 1S/C8H11N3O3/c1-13-5-3-6(8(12)11-9)10-7(4-5)14-2/h3-4H,9H2,1-2H3,(H,11,12)
• InChI Key： PBXLNSZWSZCPPJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=C(C(NN)=O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 0
• Topological Polar Surface Area: 86.5

Additional information on 4,6-Dimethoxypicolinohydrazide

4,6-Dimethoxypicolinohydrazide (CAS No. 90607-55-9): A Versatile Chemical Compound for Modern Applications

4,6-Dimethoxypicolinohydrazide (CAS No. 90607-55-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Known for its unique structural properties, this compound serves as a key intermediate in the synthesis of various bioactive molecules. The growing demand for 4,6-dimethoxypicolinohydrazide derivatives in research and industrial applications highlights its importance in modern chemistry.

The chemical structure of 4,6-Dimethoxypicolinohydrazide features a picolinohydrazide core with methoxy substituents at the 4 and 6 positions. This configuration enhances its reactivity and makes it a valuable building block for designing novel compounds. Researchers often explore 4,6-dimethoxypicolinohydrazide synthesis methods to optimize yield and purity, ensuring its suitability for high-end applications.

In the pharmaceutical industry, 4,6-Dimethoxypicolinohydrazide is utilized as a precursor for developing potential therapeutic agents. Its ability to form stable complexes with metal ions has sparked interest in metallodrug research, particularly in targeting diseases with high unmet medical needs. The compound's role in 4,6-dimethoxypicolinohydrazide-based drug discovery is a hot topic among medicinal chemists.

Beyond pharmaceuticals, 4,6-Dimethoxypicolinohydrazide finds applications in agrochemicals. Its derivatives exhibit promising activity against plant pathogens, making them candidates for next-generation crop protection products. The search for 4,6-dimethoxypicolinohydrazide agrochemical applications aligns with the global push for sustainable agriculture and reduced environmental impact.

Material scientists have also explored the potential of 4,6-Dimethoxypicolinohydrazide in creating advanced materials. Its ability to coordinate with various metals opens doors for designing novel catalysts and functional materials. The compound's thermal stability and electronic properties make it suitable for applications in 4,6-dimethoxypicolinohydrazide material science innovations.

The market for 4,6-Dimethoxypicolinohydrazide has seen steady growth, driven by increasing R&D investments across multiple industries. Suppliers and manufacturers focus on improving 4,6-dimethoxypicolinohydrazide production processes to meet the rising demand while maintaining cost-effectiveness. Quality control remains a critical aspect, with analytical methods like HPLC and NMR ensuring product consistency.

Recent advancements in green chemistry have influenced the synthesis approaches for 4,6-Dimethoxypicolinohydrazide. Researchers are developing more sustainable routes that minimize waste and energy consumption. These efforts contribute to the broader goals of 4,6-dimethoxypicolinohydrazide green synthesis and environmentally friendly chemical production.

For researchers working with 4,6-Dimethoxypicolinohydrazide, proper handling and storage are essential to maintain its stability. The compound should be kept in cool, dry conditions away from strong oxidizers. Safety data sheets provide comprehensive guidance on 4,6-dimethoxypicolinohydrazide handling precautions for laboratory and industrial settings.

The analytical characterization of 4,6-Dimethoxypicolinohydrazide typically involves spectroscopic techniques such as infrared spectroscopy, mass spectrometry, and X-ray crystallography. These methods help verify the compound's purity and structural integrity, which are crucial for its various applications. The development of robust 4,6-dimethoxypicolinohydrazide analytical methods continues to be an active area of research.

Looking ahead, the future of 4,6-Dimethoxypicolinohydrazide appears promising as new applications emerge in cutting-edge technologies. Its versatility as a chemical building block positions it well for innovations in drug development, agricultural science, and advanced materials. The ongoing exploration of 4,6-dimethoxypicolinohydrazide potential uses ensures its continued relevance in scientific and industrial communities.

For those seeking detailed technical information about 4,6-Dimethoxypicolinohydrazide, numerous scientific publications and patents document its synthesis, properties, and applications. These resources provide valuable insights into optimizing its use across different fields while addressing current challenges in 4,6-dimethoxypicolinohydrazide research and development.